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Cat. No.: B8574080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing SNAP-7941, a selective

melanin-concentrating hormone receptor 1 (MCHR1) antagonist, in the forced swim test (FST)

in rats. The FST is a widely used preclinical model to assess antidepressant-like activity. The

data and methodologies presented are synthesized from published research, primarily the

seminal work by Borowsky et al. (2002) in Nature Medicine.

Introduction
SNAP-7941 has demonstrated antidepressant-like effects in rodent models.[1][2][3] By

antagonizing the MCHR1 receptor, SNAP-7941 influences pathways involved in mood and

behavior. In the forced swim test, a model of behavioral despair, effective antidepressants

typically reduce the duration of immobility and increase active behaviors such as swimming and

climbing.[2][4] SNAP-7941 has been shown to produce a behavioral profile in the rat FST

consistent with that of clinically used antidepressants like fluoxetine.

Data Presentation
The following table summarizes the quantitative effects of a single oral dose of SNAP-7941 on

the behavior of rats in the forced swim test. Data is extracted from Borowsky et al. (2002).
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Treatment Group Dose (mg/kg, p.o.) Immobility Time (s) Swimming Time (s)

Vehicle - ~225 ~75

SNAP-7941 3 ~150 ~150

SNAP-7941 10 ~125 ~175

SNAP-7941 30 ~110 ~190

Fluoxetine 10 ~130 ~170

* Indicates a statistically significant difference from the vehicle group (p < 0.05). Data are

approximate values estimated from graphical representations in the source publication and are

intended for illustrative purposes.

Experimental Protocol
This protocol details the forced swim test procedure for evaluating the antidepressant-like

effects of SNAP-7941 in rats.

Animals
Species: Male Sprague-Dawley rats

Weight: 150-175 g at the start of the experiment

Housing: Group-housed under standard laboratory conditions with a 12-hour light/dark cycle,

and free access to food and water. Animals should be acclimated to the facility for at least

one week before testing.

Materials and Equipment
SNAP-7941

Vehicle for SNAP-7941 (e.g., 0.5% methylcellulose in water)

Positive control: Fluoxetine hydrochloride

Forced swim test cylinders (Plexiglas, 46 cm tall x 20 cm diameter)
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Water bath or heater to maintain water temperature

Video recording equipment

Behavioral scoring software or trained observers

Oral gavage needles

Towels for drying animals

Experimental Procedure
The forced swim test in rats is typically conducted over two days: a pre-test session (Day 1)

and a test session (Day 2).

Day 1: Pre-test Session (Habituation)

Fill the swim cylinders with water (23-25°C) to a depth of 30 cm. The water depth should be

sufficient to prevent the rat from touching the bottom with its tail or hind limbs.

Gently place each rat into a cylinder for a 15-minute swim session.

After 15 minutes, remove the rat from the water, gently dry it with a towel, and return it to its

home cage.

The purpose of the pre-test is to induce a baseline level of immobility for the test session.

Day 2: Test Session

Drug Administration:

Administer a single oral dose of SNAP-7941 (3, 10, or 30 mg/kg), fluoxetine (10 mg/kg), or

vehicle to the rats.

The administration should occur 60 minutes prior to the test session.

Forced Swim Test:

Refill the cylinders with fresh water at 23-25°C to a depth of 30 cm.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b8574080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8574080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


60 minutes after drug administration, gently place each rat into its assigned cylinder for a

5-minute test session.

Record the entire 5-minute session using a video camera for later analysis.

Behavioral Scoring:

A trained observer, blind to the treatment conditions, should score the video recordings.

The following behaviors are scored:

Immobility: The rat remains floating in the water, making only small movements

necessary to keep its head above water.

Swimming: The rat makes active swimming motions, moving around the cylinder.

Climbing: The rat makes active movements with its forepaws in and out of the water,

usually directed against the cylinder wall.

The total duration (in seconds) of each behavior during the 5-minute test is recorded.

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the proposed signaling pathway of SNAP-7941 and the

experimental workflow of the forced swim test.
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Caption: Proposed signaling pathway of SNAP-7941.
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Caption: Experimental workflow for the forced swim test.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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